Cas no 1002205-07-3 (5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1002205-07-3
• MF: C₁₁H₁₇N₅S
• MW: 251.351179838181
• MDL: MFCD04967144
• CID: 3058870
• PubChem ID: 7017056
• Update Time: 2025-04-21

5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-(2-methylpropyl)-5-[(5-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazole-3 -thiol
• 5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol
• 4-Isobutyl-5-((5-methyl-1H-pyrazol-1-yl)methyl)-4H-1,2,4-triazole-3-thiol
• CS-0274283
• 5-[(5-methyl-1H-pyrazol-1-yl)methyl]-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol
• STK306422
• 4-(2-methylpropyl)-3-[(5-methylpyrazol-1-yl)methyl]-1H-1,2,4-triazole-5-thione
• C11H17N5S
• EN300-228508
• 4-Isobutyl-5-(5-methyl-pyrazol-1-ylmethyl)-4H-[1,2,4]triazole-3-thiol
• AKOS000308293
• 1002205-07-3
• BBL038418
• 4-isobutyl-5-[(5-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 4-ISOBUTYL-5-[(5-METHYL-1H-PYRAZOL-1-YL)METHYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• 4-(2-methylpropyl)-5-[(5-methyl-1H-pyrazol-1-yl)methyl]-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04967144
• Inchi： 1S/C11H17N5S/c1-8(2)6-15-10(13-14-11(15)17)7-16-9(3)4-5-12-16/h4-5,8H,6-7H2,1-3H3,(H,14,17)
• InChI Key： XBKADOJGLQVCSR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C(C)=CC=N2)N1CC(C)C

Computed Properties

• Exact Mass: 251.12046674Da
• Monoisotopic Mass: 251.12046674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.3±44.0 °C at 760 mmHg
• Flash Point: 163.9±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(5-methyl-1H-pyrazol-1-yl)methyl-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles